Cas no 1252909-91-3 (2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide
• CAS No: 1252909-91-3
• MF: C₂₂H₁₈ClN₃O₂S₂
• MW: 455.980221271515
• CID: 5460164
• Update Time: 2025-10-31

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide
• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-chloro-2-methylphenyl)acetamide
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(5-chloro-2-methylphenyl)acetamide
• STL028916
• N-(5-Chloro-2-methylphenyl)-2-[[3,4-dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]acetamide

• Inchi： 1S/C22H18ClN3O2S2/c1-14-7-8-16(23)11-18(14)24-19(27)13-30-22-25-17-9-10-29-20(17)21(28)26(22)12-15-5-3-2-4-6-15/h2-11H,12-13H2,1H3,(H,24,27)
• InChI Key： LBARTHXSXPSGCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NC(CSC1=NC2C=CSC=2C(N1CC1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 671
• XLogP3: 5.2
• Topological Polar Surface Area: 115

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide

Introduction to 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide (CAS No. 1252909-91-3)

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thienopyrimidine class, which is well-documented for its role in various therapeutic applications. The molecular structure incorporates a thieno[3,2-d]pyrimidine core, a heterocyclic scaffold that has been extensively studied for its pharmacological relevance. The presence of a benzyl group at the 3-position and a sulfanyl moiety at the 2-position of the thienopyrimidine ring enhances its chemical reactivity and functional diversity.

The CAS No. 1252909-91-3 provides a unique identifier for this compound, facilitating its recognition and differentiation in scientific literature and industrial applications. The compound's synthesis involves multiple steps, including condensation reactions and functional group transformations, which are critical in achieving the desired molecular architecture. The 5-chloro-2-methylphenylacetamide moiety at the nitrogen position introduces additional pharmacophoric elements that contribute to the compound's overall biological profile.

Recent advancements in medicinal chemistry have highlighted the importance of thienopyrimidine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, anti-inflammatory treatments, and antimicrobial applications. The structural features of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide make it a candidate for further investigation in these fields. Specifically, the sulfanyl group and the chlorinated aromatic ring are known to interact with biological targets in ways that could modulate disease pathways.

In vitro studies have begun to explore the potential of this compound as an inhibitor of key enzymes involved in cancer progression. The thienopyrimidine core is particularly interesting because it mimics natural purine derivatives, which are essential for DNA replication and repair. By disrupting these processes in cancer cells, 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(5-chloro-2-methylphenyl)acetamide may serve as a lead compound for developing novel anticancer agents. Additionally, its interaction with other cellular components suggests potential applications in regulating inflammatory responses and microbial infections.

The 5-chloro substituent on the phenyl ring is a common feature in many bioactive molecules, as it enhances lipophilicity and binding affinity to biological targets. This moiety is particularly relevant in designing drugs that require efficient membrane penetration and receptor binding. In contrast, the acetamide group at the nitrogen position contributes to hydrophilicity, balancing the overall solubility profile of the compound. This balance is crucial for drug formulation and delivery systems.

From a synthetic chemistry perspective, CAS No. 1252909-91-3 represents a complex molecule that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to thienopyrimidine derivatives, including catalytic processes that minimize byproduct formation. These advancements are essential for scaling up production while maintaining cost-effectiveness.

The pharmacological evaluation of this compound is still in its early stages, but preliminary data suggest promising interactions with enzymes such as kinases and phosphodiesterases. These enzymes are implicated in various diseases, making them attractive targets for therapeutic intervention. Further research is needed to elucidate the exact mechanisms of action and to optimize dosing regimens for clinical applications.

The role of computational chemistry has become increasingly important in studying molecules like 2-({3-benzyl-4-oxyso-thieno[3',2'd]pyrimidin]-sulfanyl)-N-(5-chloro-o-toluidine)acetamide (the alternative name derived from rearrangement). Molecular docking simulations can predict how this compound interacts with biological targets at an atomic level. These simulations help researchers identify potential binding sites and optimize modifications to enhance efficacy while reducing off-target effects.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and clinicians. CAS No. 1252909-91_3 exemplifies this collaborative approach by integrating structural organic chemistry with pharmacological screening. As research progresses, additional derivatives may be synthesized based on initial findings from this molecule.

The regulatory landscape for new drug candidates requires rigorous testing to ensure safety and efficacy before human trials can begin. While _thienopyrimidine derivatives_ have shown promise preclinically,_this specific compound_ must undergo comprehensive toxicological studies before it can be considered for therapeutic use. These studies will assess potential side effects across different exposure levels